Cas no 1171403-86-3 (3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea)

3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea structure
1171403-86-3 structure
Product Name:3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea
CAS No:1171403-86-3
MF:C23H23N3O2
MW:373.447625398636
CID:6442018
Update Time:2025-10-19

3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea
    • 1-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(naphthalen-1-ylmethyl)urea
    • Inchi: 1S/C23H23N3O2/c1-2-26-21-12-11-19(14-17(21)10-13-22(26)27)25-23(28)24-15-18-8-5-7-16-6-3-4-9-20(16)18/h3-9,11-12,14H,2,10,13,15H2,1H3,(H2,24,25,28)
    • InChI Key: ADMAXNYMEJKUCX-UHFFFAOYSA-N
    • SMILES: N(C1C=CC2=C(C=1)CCC(=O)N2CC)C(NCC1=C2C(C=CC=C2)=CC=C1)=O

3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea Pricemore >>

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Additional information on 3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea

Recent Advances in the Study of 3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea (CAS: 1171403-86-3)

The compound 3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea (CAS: 1171403-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications. The compound's unique structural features, combining a tetrahydroquinoline scaffold with a naphthalene moiety, make it a promising candidate for further investigation.

Recent studies have explored the synthesis and optimization of 3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea, with a particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for subsequent biological evaluations, which have revealed intriguing pharmacological properties.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific molecular targets, including kinases and enzymes implicated in various disease pathways. For instance, preliminary data suggest that it may modulate key signaling pathways involved in inflammation and cancer progression. These findings have sparked interest in its potential as a lead compound for the development of novel therapeutics. However, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic and pharmacodynamic profiles.

Despite the promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance the development of this compound and explore its full therapeutic potential. The ongoing research on 3-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(naphthalen-1-yl)methylurea represents a significant step forward in the quest for innovative treatments in chemical biology and medicine.

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